3-methyl-2-[(2-phenylethyl)imino]-1,3-thiazolidin-4-one

• IUPAC Name: 3-methyl-2-(2-phenylethylimino)-1,3-thiazolidin-4-one
• InChI: InChI=1S/C12H14N2OS/c1-14-11(15)9-16-12(14)13-8-7-10-5-3-2-4-6-10/h2-6H,7-9H2,1H3
• InChI Key: BXNYHOFIALYYPE-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)CSC1=NCCC2=CC=CC=C2
• Molecular Formula: C12H14N2OS
• Molecular Weight: 234.32 g/mol

Description

3-methyl-2-[(2-phenylethyl)imino]-1,3-thiazolidin-4-one, also known as thiazolidine-4-one, is a heterocyclic compound that has been widely used in scientific research due to its unique properties. This compound has been synthesized using various methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of 3-methyl-2-[(2-phenylethyl)imino]-1,3-thiazolidin-4-one-4-one is not fully understood. However, it has been reported to act as a nucleophile and react with electrophilic sites in biological molecules, such as proteins and DNA. Thiazolidine-4-one has also been reported to inhibit the activity of various enzymes, including cyclooxygenase and lipoxygenase.
Biochemical and Physiological Effects:
Thiazolidine-4-one has been reported to exhibit various biochemical and physiological effects. It has been reported to inhibit the growth of various microorganisms, including bacteria and fungi. Thiazolidine-4-one has also been reported to exhibit anti-inflammatory and antioxidant activities. In addition, 3-methyl-2-[(2-phenylethyl)imino]-1,3-thiazolidin-4-one-4-one has been reported to exhibit anticancer activity by inducing apoptosis and inhibiting cell proliferation.

Advantages and Limitations for Lab Experiments

Thiazolidine-4-one has several advantages for lab experiments. It is easy to synthesize and has been reported to exhibit high purity and yield. Thiazolidine-4-one has also been reported to exhibit a broad range of activities, making it a versatile compound for scientific research. However, 3-methyl-2-[(2-phenylethyl)imino]-1,3-thiazolidin-4-one-4-one has limitations in terms of its stability and solubility, which can affect its activity in biological systems.

Future Directions

Thiazolidine-4-one has several potential future directions for scientific research. It can be used as a precursor for the synthesis of various bioactive compounds, including anticancer and anti-inflammatory agents. Thiazolidine-4-one can also be modified to improve its stability and solubility, which can enhance its activity in biological systems. In addition, 3-methyl-2-[(2-phenylethyl)imino]-1,3-thiazolidin-4-one-4-one can be used in combination with other compounds to enhance its activity and reduce its limitations.
Conclusion:
Thiazolidine-4-one is a versatile compound that has been widely used in scientific research. It has been reported to exhibit various activities, including antimicrobial, anti-inflammatory, antioxidant, and anticancer activities. Thiazolidine-4-one has advantages and limitations for lab experiments, and it has several potential future directions for scientific research. Further studies are needed to fully understand the mechanism of action of 3-methyl-2-[(2-phenylethyl)imino]-1,3-thiazolidin-4-one-4-one and to explore its potential applications in various fields.

Scientific Research Applications

Thiazolidine-4-one has been widely used in scientific research due to its unique properties. It has been reported to exhibit antimicrobial, anti-inflammatory, antioxidant, and anticancer activities. Thiazolidine-4-one has also been used as a precursor for the synthesis of various bioactive compounds.